Cas no 21344-26-3 (Thieno[2,3-b]pyridin-5-ol)

• Product Name: Thieno[2,3-b]pyridin-5-ol
• CAS No: 21344-26-3
• MF: C₇H₅NOS
• MW: 151.185700178146
• MDL: MFCD14706797
• CID: 1028035
• PubChem ID: 12325031
• Update Time: 2025-06-09

Thieno[2,3-b]pyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridin-5-ol
• 5-hydroxythieno[2,3-b]pyridine
• 5-Hydroxy-thieno< 2,3-b> pyridin
• 5-Hydroxy-thieno< 2.3-b> pyridin
• AK-38524
• AM803510
• ANW-59360
• CTK0J7684
• KB-261034
• DB-066484
• AKOS016002245
• WAA34426
• 21344-26-3
• SCHEMBL10652292
• CS-0084755
• DTXSID80489319
• AS-39692
• MFCD14706797

• MDL： MFCD14706797
• Inchi： 1S/C7H5NOS/c9-6-3-5-1-2-10-7(5)8-4-6/h1-4,9H
• InChI Key： KRXOAHOYAIJRDV-UHFFFAOYSA-N
• SMILES： S1C=CC2=CC(=CN=C12)O

Computed Properties

• Exact Mass: 151.00925
• Monoisotopic Mass: 151.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on Thieno[2,3-b]pyridin-5-ol

Recent Advances in the Study of Thieno[2,3-b]pyridin-5-ol (CAS: 21344-26-3) in Chemical Biology and Pharmaceutical Research

Thieno[2,3-b]pyridin-5-ol (CAS: 21344-26-3) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its fused thienopyridine core, exhibits unique physicochemical properties that make it a promising scaffold for drug discovery and development. Recent studies have explored its potential as a kinase inhibitor, antimicrobial agent, and modulator of various biological pathways. This research brief aims to summarize the latest findings related to Thieno[2,3-b]pyridin-5-ol, focusing on its synthesis, biological activity, and therapeutic potential.

One of the key areas of investigation has been the synthesis and structural modification of Thieno[2,3-b]pyridin-5-ol to enhance its pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry reported a novel synthetic route for this compound, utilizing a palladium-catalyzed cross-coupling reaction to achieve high yields and purity. The study also highlighted the importance of substituents at the 2- and 3-positions of the thienopyridine ring in modulating its biological activity. These modifications have led to the development of derivatives with improved selectivity and potency against specific molecular targets, such as protein kinases involved in cancer progression.

In the realm of antimicrobial research, Thieno[2,3-b]pyridin-5-ol has shown promising activity against a range of bacterial and fungal pathogens. A recent Antimicrobial Agents and Chemotherapy article demonstrated that derivatives of this compound exhibit potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The mechanism of action appears to involve disruption of microbial cell membrane integrity and inhibition of essential enzymes. These findings suggest that Thieno[2,3-b]pyridin-5-ol could serve as a lead compound for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Another exciting development is the exploration of Thieno[2,3-b]pyridin-5-ol as a potential therapeutic agent for neurodegenerative diseases. A 2022 study in ACS Chemical Neuroscience revealed that this compound can modulate the activity of key enzymes involved in the pathogenesis of Alzheimer's disease, such as beta-secretase (BACE1). The researchers identified specific structural features of Thieno[2,3-b]pyridin-5-ol that contribute to its ability to cross the blood-brain barrier and interact with neuronal targets. These insights open new avenues for the design of neuroprotective drugs based on this scaffold.

Despite these advancements, challenges remain in the clinical translation of Thieno[2,3-b]pyridin-5-ol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and preclinical evaluations. However, the growing body of research underscores the potential of this compound as a versatile platform for drug discovery. Future studies are expected to focus on optimizing its pharmacokinetic properties and exploring its applications in combination therapies.

In conclusion, Thieno[2,3-b]pyridin-5-ol (CAS: 21344-26-3) represents a promising scaffold in chemical biology and pharmaceutical research, with demonstrated applications in oncology, antimicrobial therapy, and neurodegenerative disease treatment. Continued efforts to elucidate its mechanism of action and refine its structural properties will be crucial for realizing its full therapeutic potential. Researchers and industry professionals are encouraged to explore collaborative opportunities to accelerate the development of Thieno[2,3-b]pyridin-5-ol-based therapeutics.